Cas no 488809-34-3 ([NH2Me2][(RuCl((R)-segphos(regR)))2(mu-Cl)3])

• Product Name: [NH2Me2][(RuCl((R)-segphos(regR)))2(mu-Cl)3]
• CAS No: 488809-34-3
• MF: C₇₈H₆₇Cl₅NO₈P₄Ru₂
• MW: 1649.66853928566
• MDL: MFCD09753037
• CID: 874382
• PubChem ID: 253660973
• Update Time: 2025-04-19

[NH2Me2][(RuCl((R)-segphos(regR)))2(mu-Cl)3] Chemical and Physical Properties

Names and Identifiers

• (S)-[(RuCl(SEGPHOS))2(μ-Cl)3][NH2Me2]
• [NH2Me2][(RuCl((S)-segphos(regR)))2(mu-Cl)3]
• [NH2Me2][(RuCl((S)-segphos®))2(μ-Cl)3]
• [NH2Me2][(RuCl((S)-segphos(regR)))2(mu-Cl)3] [NH2Me2][(RuCl((S)-segphos®))2(μ-Cl)3]
• [NH2Me2][(RuCl((S)-segphos?))2(μ-Cl)3]
• DIMETHYLAMMONIUM DICHLOROTRI(?CHLORO)BIS[(S)-(-)-5,5'-BIS(DIPHENYLPHOSPHINO)-4,4'-BI-1,3-BENZODIOXOLE]DIRUTHENATE(II) [...
• DIMETHYLAMMONIUM DICHLOROTRI(MU-CHLORO)BIS[(S)-(-)-5,5'-BIS(DIPHENYLPHOSPHINO)-4,4'-BI-1,3-BENZODIOXOLE]DIRUTHENATE(II)
• Dimethylammonium dichlorotri(μ-chloro)bis[(S)-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole]diruthenate(II),  [NH2Me2][{RuCl((S)-segphos)}2(μ-Cl)3]
• (S)-[(RuCl(SEGPHOS?))2(μ-Cl)3][NH2Me2]
• )}2(&mu
• 488809-
• -bi-1,3-benzodioxole]diruthenate(II) [NH2Me2][{RuCl((S)-segphos&reg
• -bi-1,3-benzodioxole]diruthenate(II),[NH2Me2][
• -bis(diphenylphosphino)-4,4&#039
• Dimethylammonium dichlorotri(?chloro)bis[(S)-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole]diruthenate(II) [NH2Me2][{RuCl((S)-segphos)}2(?Cl)3]
• Dimethylammonium Dichlorotri(μ-chloro)bis[(S)-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole]diruthenate(II)
• N1021
• N1022
• [NH2Me2][(RuCl((R)-segphos(regR)))2(mu-Cl)3]

• MDL： MFCD09753037
• Inchi： 1S/2C38H28O4P2.C2H7N.5ClH.2Ru/c2*1-5-13-27(14-6-1)43(28-15-7-2-8-16-28)33-23-21-31-37(41-25-39-31)35(33)36-34(24-22-32-38(36)42-26-40-32)44(29-17-9-3-10-18-29)30-19-11-4-12-20-30;1-3-2;;;;;;;/h2*1-24H,25-26H2;3H,1-2H3;5*1H;;/q;;;;;;;;;+2/p-1
• InChI Key： GTKMQYLNAZIAEF-UHFFFAOYSA-M
• SMILES： [Ru-]([ClH+])([ClH+])[ClH+].[Ru].Cl.[Cl-].P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C(=C1C1=C3C(=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)OCO3)OCO2.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C(=C1C1=C3C(=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)OCO3)OCO2.N(C)C

Computed Properties

• Exact Mass: 1649.00932 g/mol
• Monoisotopic Mass: 1645.011185 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 98
• Rotatable Bond Count: 14
• Complexity: 790
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.4
• Molecular Weight: 1646.6

Experimental Properties

• Color/Form: Not available
• Melting Point: >100°C
• Solubility: Not available
• Sensitiveness: air sensitive

[NH2Me2][(RuCl((R)-segphos(regR)))2(mu-Cl)3] Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H360-H371-H373-H402
• Warning Statement： P201-P202-P260-P264-P270-P273-P280-P308+P311-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C